N,N,N'-trimethyl-N'-[4-(trifluoromethoxy)benzyl]-1,2-ethanediamine

• IUPAC Name: N,N,N'-trimethyl-N'-[[4-(trifluoromethoxy)phenyl]methyl]ethane-1,2-diamine
• InChI: InChI=1S/C13H19F3N2O/c1-17(2)8-9-18(3)10-11-4-6-12(7-5-11)19-13(14,15)16/h4-7H,8-10H2,1-3H3
• InChI Key: JKSIQJWYDAVXET-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C)CC1=CC=C(C=C1)OC(F)(F)F
• Molecular Formula: C13H19F3N2O
• Molecular Weight: 276.30 g/mol

Description

N,N,N'-trimethyl-N'-[4-(trifluoromethoxy)benzyl]-1,2-ethanediamine, commonly known as TFB-TEDA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. TFB-TEDA is a tertiary amine that contains a trifluoromethoxybenzyl group, which makes it a useful building block for the synthesis of various molecules.

Mechanism of Action

The mechanism of action of TFB-TEDA is not well understood, but it is believed to act as a nucleophilic catalyst due to the presence of the tertiary amine group. TFB-TEDA can also act as a ligand for metal complexes, which can influence the reactivity and selectivity of the catalytic reaction.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of TFB-TEDA. However, it is known that TFB-TEDA is not toxic to cells at low concentrations, making it a promising candidate for biological applications.

Advantages and Limitations for Lab Experiments

TFB-TEDA has several advantages for lab experiments, including its high purity and stability, which makes it easy to handle and store. Additionally, TFB-TEDA is readily available and relatively inexpensive, making it a cost-effective building block for the synthesis of various molecules. However, TFB-TEDA has limitations in terms of its solubility in water, which can limit its use in biological applications.

Future Directions

There are several future directions for the use of TFB-TEDA in scientific research. One potential application is in the synthesis of new ligands for metal complexes, which can be used in catalysis and material science. Additionally, TFB-TEDA can be used in the synthesis of new fluorescent dyes for biological imaging and sensing applications. Another potential application is in the synthesis of new ionic liquids for energy storage and conversion applications. Further research is needed to explore the full potential of TFB-TEDA in these and other areas.

Scientific Research Applications

TFB-TEDA has been extensively used in scientific research as a building block for the synthesis of various molecules. It has been used in the synthesis of ligands for metal complexes, which can be used in catalysis and material science. TFB-TEDA has also been used in the synthesis of fluorescent dyes, which can be used in biological imaging and sensing applications. Additionally, TFB-TEDA has been used in the synthesis of ionic liquids, which can be used in energy storage and conversion applications.